1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]urea
• InChI: InChI=1S/C18H21N3O4S/c22-18(20-14-1-2-16-17(9-14)25-12-24-16)19-10-15(13-3-6-23-11-13)21-4-7-26-8-5-21/h1-3,6,9,11,15H,4-5,7-8,10,12H2,(H2,19,20,22)
• InChI Key: LNBKKERFZAARLC-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)NC2=CC3=C(C=C2)OCO3)C4=COC=C4
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea, also known as BFTU, is a chemical compound that has attracted the attention of scientists due to its potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Characterization

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea is involved in the synthesis and characterization of various heterocyclic compounds. The flexibility of its structure allows for the development of novel acetylcholinesterase inhibitors, optimizing spacer lengths for effective enzyme interaction. For example, compounds with similar structures have shown high inhibitory activities when designed with appropriate substituents, highlighting the potential of this compound in medicinal chemistry (J. Vidaluc et al., 1995).

Material Science and Polymer Chemistry

In material science, derivatives of 1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea contribute to the development of polymers with unique properties. For instance, furan and benzochalcogenodiazole-based polymers synthesized using a donor-acceptor approach show promising applications due to their multichromic properties and low band gaps, indicating potential uses in electronic devices (Merve İçli-Özkut et al., 2013).

Catalysis and Organic Transformations

The compound plays a role in catalysis and organic transformations, where its structure can be utilized in the synthesis of diverse heterocyclic derivatives. These derivatives are crucial in pharmaceuticals and agrochemicals, demonstrating the compound's versatility in facilitating complex chemical reactions (B. Gabriele et al., 2004).